![molecular formula C18H23N3O3S B5554426 N-1,9-dioxaspiro[5.5]undec-4-yl-3-(5-methyl-2-thienyl)-1H-pyrazole-5-carboxamide](/img/structure/B5554426.png)
N-1,9-dioxaspiro[5.5]undec-4-yl-3-(5-methyl-2-thienyl)-1H-pyrazole-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of related dioxaspiro compounds typically involves intricate reactions, showcasing a variety of synthetic strategies. For instance, Baylis et al. (1993) describe the synthesis of 5-hydroxy-1,7-dioxaspiro[5.5]undec-3-en-2-ones through reactions between 2-lithiated benzenesulfonyltetrahydropyrans and hydroxybutenolides, highlighting the complexity and precision required in synthesizing spiro compounds (Baylis et al., 1993).
Molecular Structure Analysis
The molecular structure of similar compounds often reveals intricate arrangements and interactions. Zeng et al. (2021) explored the crystal structure and thermodynamic properties of a dioxaspiro derivative, offering insights into the molecular geometry, electronic spectra, and intermolecular interactions that define these complex molecules (Zeng et al., 2021).
Chemical Reactions and Properties
The reactivity and chemical behavior of dioxaspiro and related compounds can vary widely depending on the substituents and structural framework. The synthesis and characterization of a pyrazole derivative by Kumara et al. (2018) demonstrate the diverse chemical reactions these compounds can undergo, including cyclizations and the formation of supramolecular assemblies (Kumara et al., 2018).
properties
IUPAC Name |
N-(1,9-dioxaspiro[5.5]undecan-4-yl)-5-(5-methylthiophen-2-yl)-1H-pyrazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23N3O3S/c1-12-2-3-16(25-12)14-10-15(21-20-14)17(22)19-13-4-7-24-18(11-13)5-8-23-9-6-18/h2-3,10,13H,4-9,11H2,1H3,(H,19,22)(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NGZRMPVVJWNKLR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(S1)C2=CC(=NN2)C(=O)NC3CCOC4(C3)CCOCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-1,9-dioxaspiro[5.5]undec-4-yl-3-(5-methyl-2-thienyl)-1H-pyrazole-5-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.